Cas no 2138177-10-1 (2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride)

• Product Name: 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride
• CAS No: 2138177-10-1
• MF: C₅H₁₁ClO₃S
• MW: 186.657039880753
• CID: 6101985
• PubChem ID: 165749118
• Update Time: 2025-11-01

2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)ethane-1-sulfinyl chloride
• EN300-732400
• 2138177-10-1
• 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride

• Inchi： 1S/C5H11ClO3S/c1-8-2-3-9-4-5-10(6)7/h2-5H2,1H3
• InChI Key： OYXFGWLMZOIDRT-UHFFFAOYSA-N
• SMILES： ClS(CCOCCOC)=O

Computed Properties

• Exact Mass: 186.0117431g/mol
• Monoisotopic Mass: 186.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride

Recent Advances in the Application of 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride (CAS: 2138177-10-1) in Chemical Biology and Pharmaceutical Research

2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride (CAS: 2138177-10-1) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This compound, characterized by its sulfinyl chloride functional group and methoxyethoxy side chain, has shown significant potential in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its utility in the development of novel sulfoxide-containing compounds, which are increasingly recognized for their pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities.

One of the key applications of 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride is its role as a sulfinylating agent in organic synthesis. Researchers have utilized this compound to introduce sulfoxide moieties into complex molecular frameworks, enabling the creation of chiral sulfoxides with high enantioselectivity. This is particularly relevant in the pharmaceutical industry, where chiral sulfoxides are often critical for the biological activity of drugs. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent in the synthesis of a new class of sulfoxide-based kinase inhibitors, which exhibited potent activity against resistant cancer cell lines.

In addition to its synthetic utility, 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride has been investigated for its potential in bioconjugation strategies. A 2023 study in Angewandte Chemie reported the successful use of this reagent for the site-specific modification of proteins, enabling the attachment of functional groups such as fluorophores or drug molecules. This approach opens new avenues for the development of targeted therapies and diagnostic tools, particularly in the field of precision medicine.

Recent advancements in the characterization of 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride have also shed light on its stability and reactivity under various conditions. Computational studies have provided insights into the reaction mechanisms involving this compound, facilitating the design of more efficient synthetic routes. Furthermore, improvements in the scalability of its production have made it more accessible for industrial applications, as highlighted in a recent patent application by a leading pharmaceutical company.

Looking ahead, the unique properties of 2-(2-Methoxyethoxy)ethane-1-sulfinyl chloride position it as a valuable tool in the discovery and development of new therapeutic agents. Ongoing research is exploring its potential in areas such as PROTAC (proteolysis-targeting chimera) technology and covalent drug design, where its ability to form stable sulfoxide linkages could prove advantageous. As the understanding of its applications continues to grow, this compound is expected to play an increasingly important role in the advancement of chemical biology and pharmaceutical sciences.